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Compound of Interest

Compound Name: Palatinose

Cat. No.: B3434673 Get Quote

This guide provides crucial safety, handling, and disposal information for Palatinose, also

known as Isomaltulose, tailored for laboratory and research professionals. While Palatinose is

not classified as a hazardous substance under the Globally Harmonized System (GHS),

adherence to standard laboratory safety protocols is essential to ensure a safe working

environment.[1][2][3]

Hazard Identification and Classification
Palatinose is generally considered a non-hazardous substance.[1][2][3] However, as a fine

powder, it may cause mild mechanical irritation to the eyes, skin, and respiratory tract.[4] The

primary physical hazard associated with Palatinose, like many organic powders, is the

potential for dust explosion if fine dust is dispersed in the air in sufficient concentrations near an

ignition source.[3]

Key Safety Considerations:

Toxicological: The toxicological properties have not been fully investigated, but it is not

classified for acute toxicity, skin/eye irritation, or as a sensitizer.[1][4]

Incompatibilities: Avoid contact with strong oxidizing agents, as this may cause a violent

reaction.[1][4]

Hazardous Decomposition: When heated to decomposition, it may produce carbon

monoxide and carbon dioxide.[4]
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Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to minimize exposure and

ensure safe handling of Palatinose in a laboratory setting.

Protection Type Equipment Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[1][4]

To prevent eye irritation from

airborne particles.[4]

Hand Protection

Chemical-resistant gloves

(tested according to EN 374).

[1][5]

To prevent skin contact and

potential mild irritation.[4]

Body Protection
Standard laboratory coat or a

chemical apron.[4]

To protect clothing and skin

from dust.

Respiratory Protection

A NIOSH/MSHA-approved air-

purifying dust or mist respirator

(e.g., N95) or European

Standard EN 149 is necessary

when dust formation is likely.[1]

[4]

To prevent inhalation of dust

and potential respiratory tract

irritation.[3][4]

Operational and Disposal Plans
Handling and Storage Procedures:

Handling:

Use in a well-ventilated area.

Avoid breathing dust, vapor, mist, or gas.[3][4]

Prevent contact with skin and eyes.[4]

Take precautions against dust explosion by minimizing dust generation and accumulation.

[3]
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Keep away from heat, sparks, and open flames.[3][6]

Storage:

Store in a cool, dry place.[4]

Keep containers tightly closed to prevent moisture absorption and contamination.[4]

Spill Response and Disposal:

Spill Containment:

Ensure adequate ventilation.[6]

Avoid generating dust during cleanup.

Use a vacuum or sweep up the spilled material.[4]

Disposal:

Place the collected material into a suitable, labeled container for disposal.[4]

Dispose of waste in accordance with all applicable local, state, and federal regulations.

Although not classified as hazardous, it should not be released into the environment.[6]

First Aid Measures
While significant health effects are not anticipated, the following first aid measures should be

taken in case of exposure.[1]
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Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air. If symptoms

like coughing or difficulty breathing occur, seek

medical attention.[4]

Skin Contact

Wash the affected area with plenty of water.[3] If

irritation develops or persists, seek medical aid.

[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] If eye irritation

persists, consult a specialist.[3]

Ingestion
Rinse the mouth with water. If the person feels

unwell, seek medical attention.[1]

Quantitative Data: Physical and Chemical Properties
Property Value Source

Synonyms

Isomaltulose, 6-O-alpha-D-

Glucopyranosyl-D-

fructofuranose

[4][5]

Molecular Formula
C₁₂H₂₂O₁₁ (Anhydrous) or

C₁₂H₂₂O₁₁ · H₂O (Hydrate)
[1][7]

Molecular Weight
~342.30 g/mol (Anhydrous),

~360.3 g/mol (Hydrate)
[1][7]

Appearance
White to pale yellow crystalline

powder or solid
[4][8]

Melting Point 118 - 127 °C [5][9]

Solubility Soluble in water

Visual Workflow Guides
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The following diagrams illustrate the standard procedures for handling Palatinose and

responding to a spill.

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 1

Handling Operations

Step 2

Weigh/Transfer Palatinose
in Ventilated Area

(Avoid Dust Generation)

Use in Experiment

Post-Handling

Step 3

Clean Work Area &
Decontaminate Equipment

Store in Tightly
Sealed Container
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Click to download full resolution via product page

Caption: Standard operational workflow for handling Palatinose.

Spill Occurs

Assess Spill Area
Ensure Ventilation

Immediate Action

Don Additional PPE
(Respirator if needed)

Contain Spill

Clean Spill
(Vacuum or Sweep Gently)

Action

Place in Labeled
Waste Container

Decontaminate Area
and Equipment

Final Step

Click to download full resolution via product page
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Caption: Procedural workflow for responding to a Palatinose spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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